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Compound of Interest

2-ETHYL-6-
Compound Name:

ISOPROPYLPYRIDINE
CAS No.: 74701-47-6
Cat. No.: B1580676

Get Quote

Executive Summary & Chemical Identification

2-Ethyl-6-isopropylpyridine (CAS: 74701-47-6) is an alkyl-substituted pyridine derivative.[1]
In drug development and organic synthesis, it functions primarily as a steric base or ligand.

Effective disposal requires treating this compound as a Flammable Liquid and an Organic
Base. Unlike simple pyridine, it is not explicitly U-listed (U196) by the EPA, but it almost
invariably triggers the D001 (Ignitability) hazardous waste characteristic.
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Parameter Data Point

CAS Number 74701-47-6

Molecular Formula Ci1oH1sN

Physical State Liquid (Colorless to pale yellow)

Flammable Liquid (H226), Skin/Eye Irritant

Primary Hazard
(H315/H319)

D001 (Ignitable); Check local regulations for
D002 (Corrosive) if pH > 12.5

RCRA Waste Code

Disposal Method High-temperature Incineration

Waste Characterization & Segregation Logic
The "Why" Behind the Protocol

As scientists, we must understand the causality of our safety protocols. 2-Ethyl-6-
isopropylpyridine is a nitrogenous base.

» Basicity: It possesses a lone pair on the nitrogen atom. Mixing this waste with strong acids
(e.g., Nitric, Sulfuric) results in an immediate, highly exothermic acid-base neutralization. In a
closed waste container, this heat evolution can pressurize the vessel, leading to rupture or
explosion.

o Flammability: With a flash point typically below 60°C (analogous to 2-ethylpyridine), vapors
can travel to ignition sources.

» Incompatibility: It must be segregated from oxidizers (peroxides, nitric acid) to prevent the
formation of unstable N-oxides or explosive mixtures.

Segregation Matrix

Use this table to determine where to place 2-ethyl-6-isopropylpyridine in your satellite
accumulation area.
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Waste Stream Compatibility Action
, _ PREFERRED STREAM. (e.g.,
Non-Halogenated Organics Compatible
Acetone, Ethanol, Toluene).
Acceptable, but increases
Halogenated Organics Compatible disposal cost. Use only if

mixed in process (e.g., DCM).

Aqueous Acid Waste

INCOMPATIBLE

DANGER. Exothermic

reaction. Do not mix.

Oxidizing Acids

INCOMPATIBLE

DANGER. Risk of

fire/explosion (e.g., Nitric Acid).

Drain/Sewer

ILLEGAL

NEVER pour down the drain.

Toxic to aquatic life.

Waste Stream Decision Workflow

The following logic gate ensures the compound ends up in the correct incineration stream.
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Start: Disposal of
2-Ethyl-6-isopropylpyridine

Is the waste Pure or Mixed?

Pure Mixed

Mixed with Solvents/Reagents

Pure Chemical

Does mixture contain
Strong Acids?

Neutralize Acid first
(Slow addition to base)

Does mixture contain
Halogens (DCM, Chloroform)?

No es

Stream A: Non-Halogenated Stream B: Halogenated

Organic Waste (High BTU) Organic Waste
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Figure 1: Decision tree for selecting the correct waste container based on chemical purity and
co-contaminants.

Step-by-Step Disposal Protocol
A. Laboratory Scale (< 5 Liters)

Objective: Safe transfer from benchtop to Satellite Accumulation Area (SAA).
» PPE Verification:

o Nitrile gloves (Standard thickness 0.11mm is sufficient for splash protection; double glove
for prolonged handling).

o Safety glasses with side shields.
o Flame-retardant lab coat.
o Container Selection:
o Use HDPE (High-Density Polyethylene) or Glass (Amber preferred).

o Avoid: Aluminum containers (unless pH is verified neutral; amines can corrode aluminum
at high pH).

e Labeling:
o Apply a hazardous waste label before adding waste.
o Must write: "Hazardous Waste - 2-Ethyl-6-isopropylpyridine".
o Check Hazard Boxes: [x] Ignitable [x] Toxic/lrritant.
o Transfer:
o Perform transfer in a fume hood.

o Use a funnel to prevent spills on the bottleneck (residue on threads causes cap seizing).
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o Crucial: Leave 10% headspace in the container for vapor expansion.

e Closure:

o Screw cap on tightly. Do not leave a funnel in the bottle.

B. Bulk/Stock Disposal (> 5 Liters or Expired Reagents)

Objective: Decommissioning expired stock bottles.

e Do not bulk: If you have an original vendor bottle (e.g., Sigma-Aldrich, TCI) that is expired,
do not empty it into a general waste drum.

e Lab Pack Protocol:

[¢]

Keep the chemical in its original container.

Ensure the original label is legible. If not, re-label clearly.

[¢]

Place the bottle into the "Lab Pack" inventory for EHS pickup.

[e]

o

This ensures the incinerator facility can optimize the burn rate based on the specific BTU
value of the pure chemical.

Spill Response & Contingency

In the event of a spill, immediate action defines safety. 2-Ethyl-6-isopropylpyridine has a
strong, distinct pyridine-like odor (often described as "fishy" or "unpleasant”).

Major Spill (>100mL)
High Risk/Fire Evacuate & Call EHS

1. Assess Volume

& Danger Low Risk
Minor Spill (<100mL) 2. Don PPE 3. Absorb 4. Collect 5. Wash Surface
Proceed to Clean (Goggles, Double Gloves) "1 (vermiculite/Sand) | (seal in Bag/Jar) "1 (Soap & water)

A
A
A

Click to download full resolution via product page

Figure 2: Immediate workflow for spill containment and cleanup.
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Critical Note on Absorbents:
o USE: Vermiculite, sand, or commercial "Solvent" spill pads.
o DO NOT USE: Paper towels for large spills (increases surface area for flammability).

e Odor Control: The smell will persist. After cleaning, wipe the area with a mild citric acid
solution (1-2%) to convert residual amine traces into non-volatile salts, then wash with soap
and water.

Regulatory References & Compliance

This protocol adheres to the following regulatory standards. Ensure your facility's specific EHS
guidelines take precedence.

o EPA (United States):

o 40 CFR § 261.21 - Characteristic of Ignitability (DO01).

o 40 CFR 8§ 261.31-33 - Listed Wastes (Differentiation from U196 Pyridine).
e OSHA:

o 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemeo.com [chemeo.com]

o 2. 2-Isopropylpyridine | C8BH11N | CID 69523 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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